5-benzyl-2-(4-chlorobenzyl)-2,3-dihydro-1,2,5-benzothiadiazepin-4(5H)-one 1,1-dioxide

• IUPAC Name: 5-benzyl-2-[(4-chlorophenyl)methyl]-1,1-dioxo-3H-1λ6,2,5-benzothiadiazepin-4-one
• InChI: InChI=1S/C22H19ClN2O3S/c23-19-12-10-18(11-13-19)14-24-16-22(26)25(15-17-6-2-1-3-7-17)20-8-4-5-9-21(20)29(24,27)28/h1-13H,14-16H2
• InChI Key: LCYNHHZFIBAUKQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=CC=CC=C2S(=O)(=O)N1CC3=CC=C(C=C3)Cl)CC4=CC=CC=C4
• Molecular Formula: C22H19ClN2O3S
• Molecular Weight: 426.9 g/mol
• CAS No.: 1030102-39-6

Description

5-benzyl-2-(4-chlorobenzyl)-2,3-dihydro-1,2,5-benzothiadiazepin-4(5H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H19ClN2O3S and its molecular weight is 426.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Modifications

• The synthesis of benzothiazine 1,1-dioxides, including derivatives similar to the specified compound, involves ring contraction of dihydrobenzo[f][1,2,5]thiadiazepine 1,1-dioxides, showcasing their accessibility from commercially available building blocks and highlighting their relevance in pharmacological and industrial applications (Fülöpová et al., 2015).
• A novel methodology for synthesizing derivatives of 4,5-dihydro-1,4-benzothiazepin-3(2H)-ones, which closely relate to the query compound, highlights the acylation and intramolecular nucleophilic substitution as critical steps, pointing to the potential for creating a wide array of pharmacologically relevant derivatives (Volovnenko et al., 2011).

Biological and Medicinal Applications

• The exploration of 1,2,5-benzothiadiazepine and pyrrolo[2,1-d]-[1,2,5]benzothiadiazepine derivatives demonstrated specific anti-HIV-1 activity, underlining the potential of such compounds in antiviral therapy. The research indicates the importance of structural features, such as chlorine atom positioning and alkyl chain saturation, in enhancing anti-HIV-1 activity (Di Santo et al., 1998).
• Studies on enantioselective liquid chromatography of C3-chiral derivatives, including those structurally similar to the query compound, on chiral stationary phases, contribute to the understanding of stereochemical integrity and its impact on biological activity. This research facilitates the development of optically active drugs with enhanced efficacy and reduced side effects (Cirilli et al., 2003).

Chemical Properties and Reactions

• The chlorination of heterocyclic sulfonhydrazones, including structures akin to the query compound, has provided insights into chemical reactivity and the formation of novel heterocyclic systems through chlorination under varied conditions. This research offers avenues for the development of new synthetic methodologies and compound libraries (King et al., 1971).